Cas no 894003-20-4 (2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 894003-20-4
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 5933092
• PubChem ID: 7162282
• Update Time: 2025-10-08

2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• N-(2-chlorophenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• AKOS024619123
• 894003-20-4
• 2-(3-{[(2-chlorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• F2001-0126
• N-(2-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C22H22ClN3O3/c1-3-25(4-2)20(27)14-26-13-16(15-9-5-8-12-19(15)26)21(28)22(29)24-18-11-7-6-10-17(18)23/h5-13H,3-4,14H2,1-2H3,(H,24,29)
• InChI Key： BMXGQLVJVNYOMC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(C1C2=C(N(CC(N(CC)CC)=O)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

Research Briefing on 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS: 894003-20-4)

The compound 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS: 894003-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

Recent advancements in the synthesis of 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide have highlighted improved yield and purity through optimized reaction conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These methodological refinements are critical for ensuring reproducibility and scalability in industrial applications.

Pharmacological evaluations of 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide have revealed its efficacy in targeting specific receptor systems. In vitro studies demonstrate its high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological and metabolic disorders. Preliminary in vivo data suggest favorable pharmacokinetic profiles, including adequate bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

Mechanistic studies have elucidated the compound's role in modulating intracellular signaling pathways. Specifically, 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide has been shown to inhibit key enzymes involved in inflammatory responses, positioning it as a potential therapeutic agent for autoimmune diseases. Additionally, its interaction with specific ion channels has sparked interest in its application for pain management and neuroprotection.

Despite these promising findings, challenges remain in the clinical translation of 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and the development of derivatives with enhanced selectivity and safety profiles.

In conclusion, 2-(3-{(2-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and mechanistic versatility underscore its potential as a lead compound for various therapeutic indications. Continued exploration of its biological effects and optimization of its chemical properties will be pivotal in advancing its clinical applicability.